Cas no 1436135-23-7 (N-(1-cyano-1-methylethyl)-4-(3-fluoro-4-methoxyphenyl)butanamide)

• Product Name: N-(1-cyano-1-methylethyl)-4-(3-fluoro-4-methoxyphenyl)butanamide
• CAS No: 1436135-23-7
• MF: C₁₅H₁₉FN₂O₂
• MW: 278.321967363358
• CID: 5452576
• PubChem ID: 71974002
• Update Time: 2025-11-01

N-(1-cyano-1-methylethyl)-4-(3-fluoro-4-methoxyphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 1436135-23-7
• N-(2-Cyanopropan-2-yl)-4-(3-fluoro-4-methoxyphenyl)butanamide
• AKOS016964656
• Z1374101361
• N-(1-CYANO-1-METHYLETHYL)-4-(3-FLUORO-4-METHOXYPHENYL)BUTANAMIDE
• EN300-26683935
• N-(1-Cyano-1-methylethyl)-3-fluoro-4-methoxybenzenebutanamide
• N-(1-cyano-1-methylethyl)-4-(3-fluoro-4-methoxyphenyl)butanamide

• Inchi： 1S/C15H19FN2O2/c1-15(2,10-17)18-14(19)6-4-5-11-7-8-13(20-3)12(16)9-11/h7-9H,4-6H2,1-3H3,(H,18,19)
• InChI Key： DVBFNIQYXAXZQN-UHFFFAOYSA-N
• SMILES： C1(CCCC(NC(C#N)(C)C)=O)=CC=C(OC)C(F)=C1

Computed Properties

• Exact Mass: 278.14305602g/mol
• Monoisotopic Mass: 278.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.5±45.0 °C(Predicted)
• pka: 13.16±0.46(Predicted)

Additional information on N-(1-cyano-1-methylethyl)-4-(3-fluoro-4-methoxyphenyl)butanamide

Comprehensive Overview of N-(1-cyano-1-methylethyl)-4-(3-fluoro-4-methoxyphenyl)butanamide (CAS No. 1436135-23-7)

The compound N-(1-cyano-1-methylethyl)-4-(3-fluoro-4-methoxyphenyl)butanamide (CAS No. 1436135-23-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula that includes a cyano group, a fluorophenyl moiety, and a methoxy substituent, this compound exhibits potential applications in drug discovery and material science. Its butanamide backbone further enhances its versatility, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of a 3-fluoro-4-methoxyphenyl group in this molecule aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for optimizing drug candidates. Additionally, the cyano group contributes to its potential as a building block for heterocyclic synthesis, a hot topic in organic chemistry forums and academic discussions.

From a synthetic perspective, N-(1-cyano-1-methylethyl)-4-(3-fluoro-4-methoxyphenyl)butanamide can be synthesized via multi-step organic reactions, including amide coupling and nucleophilic substitution. Researchers often highlight its compatibility with green chemistry principles, a trending topic in sustainable science. The compound's solubility in common organic solvents like DMSO and methanol further facilitates its use in laboratory settings.

The pharmacological potential of this compound is another area of exploration. Preliminary studies suggest that its structural analogs may interact with enzyme targets such as kinases or GPCRs, which are frequently searched terms in biochemical databases. While detailed mechanistic studies are ongoing, the fluoro-methoxy motif is known to enhance binding affinity in many drug-receptor interactions, making it a valuable scaffold for lead optimization.

In the context of agrochemical innovation, N-(1-cyano-1-methylethyl)-4-(3-fluoro-4-methoxyphenyl)butanamide has been investigated for its potential herbicidal or fungicidal properties. The cyanoalkyl segment, in particular, is a common feature in modern pesticides, aligning with industry demands for eco-friendly crop protection solutions. This application resonates with global discussions on food security and sustainable agriculture.

Analytical characterization of this compound typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry, which are frequently queried by analytical chemists. Its CAS No. 1436135-23-7 serves as a critical identifier in chemical databases, ensuring accurate retrieval in patent literature and research publications. The compound's stability under ambient conditions also makes it a practical candidate for industrial-scale applications.

As the scientific community continues to explore structure-activity relationships (SAR), derivatives of N-(1-cyano-1-methylethyl)-4-(3-fluoro-4-methoxyphenyl)butanamide may emerge as candidates for personalized medicine or precision agriculture. Its modular design allows for facile modifications, addressing the growing need for tailored chemical solutions in diverse fields. This adaptability positions the compound as a valuable asset in both academic and industrial research pipelines.